ethyl 4-(2-(2-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamido)benzoate

• IUPAC Name: ethyl 4-[[2-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy]acetyl]amino]benzoate
• InChI: InChI=1S/C25H21N3O5/c1-2-31-25(30)18-12-14-19(15-13-18)26-22(29)16-32-21-11-7-6-10-20(21)24-27-23(28-33-24)17-8-4-3-5-9-17/h3-15H,2,16H2,1H3,(H,26,29)
• InChI Key: MXYBKBMKJAVSJH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)COC2=CC=CC=C2C3=NC(=NO3)C4=CC=CC=C4
• Molecular Formula: C25H21N3O5
• Molecular Weight: 443.5 g/mol

Description

“Ethyl 4-(2-(2-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamido)benzoate” is a chemical compound that contains a 1,2,4-oxadiazole ring, which is a five-membered heterocyclic ring containing two carbon atoms, two nitrogen atoms, and one oxygen atom. The 1,2,4-oxadiazole ring is a well-known pharmacophore, which is frequently encountered in active pharmaceutical ingredients with various therapeutic focuses.

Synthesis Analysis

The synthesis of 1,2,4-oxadiazoles can be achieved through various methods. One efficient method involves the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. This method allows obtaining structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the utilization of protective groups.

Molecular Structure Analysis

The molecular structure of 1,2,4-oxadiazoles can be studied using various techniques such as IR, NMR, and elemental analysis. For instance, the structure of two anilines was studied by single crystal X-ray diffraction method and intramolecular hydrogen bonding between N atom of oxadiazole moiety and NH2 group was revealed.

Chemical Reactions Analysis

1,2,4-Oxadiazoles can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond, which is actively employed in organic synthesis. The reaction scope includes aryl, hetaryl, and cycloalkyl amidoxime and isatoic anhydrides with different substituents in the aromatic ring as well as at the amide N atom.